Methyl 2-hydroxy-3-iodo-5-nitrobenzoate
Overview
Description
Scientific Research Applications
Crystal Structures and Physico-chemical Properties
Research involving compounds similar to Methyl 2-hydroxy-3-iodo-5-nitrobenzoate, such as Zn(II) and Co(II) complexes of 3-nitro-4-hydroxybenzoic acid, focuses on understanding their crystal structures and physical properties. Studies like these aim to document unique bonding features and physical properties, which can contribute to various applications like anticonvulsant activities (D'angelo et al., 2008).
Solubility and Spectroscopic Analysis
Spectroscopic methods have been used to measure the solubility of compounds like 2-methyl-3-nitrobenzoic acid in various organic solvents. Such studies provide valuable data for predicting the solubility of similar compounds in different solvents, which is crucial for pharmaceutical and chemical applications (Hart et al., 2017).
Corrosion Inhibition
Compounds related to Methyl 2-hydroxy-3-iodo-5-nitrobenzoate have been investigated for their potential as corrosion inhibitors. For example, derivatives of 8-hydroxyquinoline have been studied for their efficacy in protecting mild steel in acidic environments. This research is significant for materials science and industrial applications (Rbaa et al., 2019).
Pharmacological Research
Some studies have explored the pharmacological potential of compounds structurally related to Methyl 2-hydroxy-3-iodo-5-nitrobenzoate. For instance, research on inhibitors of neuronal nitric oxide synthase to prevent Parkinson-like symptoms in animal models could be relevant, as it provides insights into the therapeutic potential of similar compounds (Hantraye et al., 1996).
Synthesis and Characterization
Studies on the synthesis and characterization of compounds like 5-methyl-2-nitrobenzoic acid, which share some similarities with Methyl 2-hydroxy-3-iodo-5-nitrobenzoate, are crucial for developing new chemical synthesis processes. These processes are often more environmentally friendly and efficient, contributing to green chemistry initiatives (Mei et al., 2018).
Safety and Hazards
“Methyl 2-hydroxy-3-iodo-5-nitrobenzoate” should be handled with care. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its vapors, mist, or gas, avoid contact with skin, eyes, or clothing, and avoid ingestion and inhalation .
properties
IUPAC Name |
methyl 2-hydroxy-3-iodo-5-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6INO5/c1-15-8(12)5-2-4(10(13)14)3-6(9)7(5)11/h2-3,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYXZFXVSRQYVPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CC(=C1)[N+](=O)[O-])I)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6INO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-hydroxy-3-iodo-5-nitrobenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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